Cas no 856195-64-7 (2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 856195-64-7
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 6399984
• PubChem ID: 165759523
• Update Time: 2025-08-03

2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153172
• 2-methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate
• 856195-64-7
• 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H13NO5S/c1-10-3-7-13(8-4-10)21(18,19)20-14-9-12(15(16)17)6-5-11(14)2/h3-9H,1-2H3
• InChI Key： QDJNRWYJRWMBJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate (856195-64-7)

2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate (CAS: 856195-64-7) is a sulfonate ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug development, chemical synthesis, and biological activity modulation. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential therapeutic implications.

Recent studies have focused on the synthesis and optimization of 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate, with researchers employing advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. The compound's stability under various conditions has also been investigated, revealing insights into its potential as a reagent or intermediate in pharmaceutical manufacturing. Notably, its sulfonate group has been identified as a key functional moiety, enabling its participation in diverse chemical reactions.

In the realm of biological activity, preliminary studies suggest that 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate may exhibit modulatory effects on certain enzymatic pathways. For instance, research has indicated its potential as an inhibitor of specific proteases, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's role in chemical biology, where it has been utilized as a probe to study protein-sulfonate interactions. Its ability to selectively bind to certain protein domains has made it a valuable tool for understanding molecular recognition and signaling pathways. This application underscores the compound's versatility beyond its potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development and application of 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-Methyl-5-nitrophenyl 4-methylbenzene-1-sulfonate (856195-64-7) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural and functional properties offer opportunities for innovation in drug development and molecular studies. Continued investigation into its synthesis, biological activity, and applications will be critical to advancing our understanding and utilization of this compound.